1-[(tert-Butoxy)carbonyl]-5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid

• Molecular Formula: C15H26N2O4
• Molecular Weight: 298.38 g/mol
• IUPAC Name: 1-[(2-methylpropan-2-yl)oxycarbonyl]-5-pyrrolidin-1-ylpiperidine-3-carboxylic acid
• InChI: InChI=1S/C15H26N2O4/c1-15(2,3)21-14(20)17-9-11(13(18)19)8-12(10-17)16-6-4-5-7-16/h11-12H,4-10H2,1-3H3,(H,18,19)
• InChI Key: APWHSLXLTXCXAN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CC(C1)N2CCCC2)C(=O)O

Description

Stereochemical Features

Position	Substituent	Configuration	Influence on Geometry
1	Boc group	R/S	Steric bulk affects ring puckering
3	Carboxylic acid	R/S	Hydrogen bonding potential
5	Pyrrolidin-1-yl	Planar	Conjugation with piperidine nitrogen

The Boc group introduces a chiral center at position 1, while the carboxylic acid at position 3 may adopt distinct enantiomeric forms depending on synthetic conditions. Computational models suggest that the (3R) configuration optimizes hydrogen-bonding interactions with biological targets, though experimental validation remains pending.

Conformational Stability

• Piperidine ring : Prefers a chair conformation with equatorial Boc and axial pyrrolidine substituents to minimize 1,3-diaxial strain.
• Pyrrolidine ring : Adopts an envelope conformation due to its smaller size and nitrogen lone-pair orientation.

Comparative Structural Features with Related Piperidine-Pyrrolidine Hybrid Systems

The structural uniqueness of 1-[(tert-Butoxy)carbonyl]-5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid becomes evident when compared to analogous hybrids:

Structural Comparison Table

Compound Name	Core Structure	Substituents	Molecular Formula	Key Applications
Target Compound	Piperidine	Boc (C1), pyrrolidine (C5), COOH (C3)	C₁₅H₂₄N₂O₄	Medicinal chemistry intermediates
5-(Azetidin-1-yl)piperidine-3-carboxylic acid	Piperidine	Azetidine (C5), COOH (C3)	C₉H₁₆N₂O₂	Antimicrobial agent development
6-(Piperidin-1-yl)pyridine-3-boronic acid	Pyridine	Piperidine (C6), B(OH)₂ (C3)	C₁₀H₁₅BN₂O₂	Suzuki-Miyaura coupling

Key Differentiators

• Functional Group Diversity : The Boc and carboxylic acid groups in the target compound enable dual reactivity (protection and acidity), unlike azetidine or boronic acid derivatives.
• Ring Size Effects : Pyrrolidine’s five-membered ring offers greater conformational rigidity compared to azetidine’s four-membered ring, influencing binding affinity in receptor interactions.
• Electronic Profiles : The electron-withdrawing Boc group modulates the piperidine nitrogen’s basicity, contrasting with the electron-donating boronic acid in pyridine hybrids.

These structural nuances underscore the compound’s versatility in drug discovery, where subtle modifications to hybrid systems can dramatically alter pharmacological profiles.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(tert-Butoxy)carbonyl]-5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid typically involves the protection of the piperidine nitrogen with a tert-butoxycarbonyl (Boc) groupThe reaction conditions often include the use of organic solvents such as dichloromethane or tetrahydrofuran, and bases like triethylamine to facilitate the reactions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure consistency and efficiency. The process is optimized to minimize waste and maximize yield, often involving purification steps such as crystallization or chromatography to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

1-[(tert-Butoxy)carbonyl]-5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions are common, where the Boc group can be replaced with other functional groups under acidic conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Hydrogen gas, palladium catalyst.

Substitution: Acidic conditions, such as hydrochloric acid or trifluoroacetic acid.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce amines. Substitution reactions can result in a variety of derivatives depending on the substituent introduced .

Scientific Research Applications

1-[(tert-Butoxy)carbonyl]-5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme mechanisms and protein interactions.

Medicine: Investigated for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[(tert-Butoxy)carbonyl]-5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid involves its interaction with various molecular targets. The Boc group provides stability, allowing the compound to act as a protecting group in peptide synthesis. The pyrrolidinyl group can interact with enzymes and receptors, influencing biological pathways and processes .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following table compares the target compound with analogs from the evidence, highlighting key structural and physicochemical differences:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Features
1-[(tert-Butoxy)carbonyl]-5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid	C15H25N2O4	321.38 (calculated)	Not provided	Pyrrolidin-1-yl at position 5; potential H-bonding via secondary amine
(3S,4R)-1-(tert-Butoxycarbonyl)-4-phenylpiperidine-3-carboxylic acid	C17H23NO4	305.37	652971-20-5	Phenyl at position 4; aromatic interactions
1-[(tert-butoxy)carbonyl]-3-(trifluoromethyl)piperidine-3-carboxylic acid	C17H18F3NO3	341.33	Not provided	Trifluoromethyl at position 3; increased lipophilicity
5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-1-carboxylic acid	C13H21NO4	267.31 (calculated)	150543-61-6	Spirocyclic structure; conformational rigidity
(3R,5R)-1-[(tert-butoxy)carbonyl]-5-(methoxycarbonyl)piperidine-3-carboxylic acid	C14H23NO6	301.34 (calculated)	Not provided	Methoxycarbonyl at position 5; stereospecific activity

Key Research Findings

a. Substituent Effects on Reactivity and Binding

• Pyrrolidin-1-yl vs.

b. Conformational Rigidity ()

The spirocyclic analog’s rigid structure limits rotational freedom, which could enhance target selectivity but reduce solubility compared to flexible piperidine derivatives .

c. Stereochemical Influence ()

The (3R,5R)-configured methoxycarbonyl analog demonstrates the critical role of stereochemistry in biological activity, where enantiomers may exhibit divergent pharmacokinetic profiles .

Biological Activity

1-[(tert-Butoxy)carbonyl]-5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid (commonly referred to as "the compound") is a synthetic derivative that has garnered attention for its potential therapeutic applications. This article explores its biological activities, synthesis, and implications in medicinal chemistry, supported by data tables and case studies.

The compound is characterized by the following chemical properties:

• Molecular Formula : C₁₄H₁₉N₃O₄
• Molecular Weight : 295.34 g/mol
• CAS Number : 2059988-11-1

Synthesis

The synthesis of the compound typically involves multi-step reactions starting from readily available piperidine derivatives. The key steps include:

• Protection of Amino Groups : Using tert-butoxycarbonyl (Boc) groups to protect the amino functionalities.
• Formation of Carboxylic Acid : The final step involves the introduction of the carboxylic acid moiety through hydrolysis of an intermediate ester.

Pharmacological Profile

The compound exhibits a range of biological activities, including:

• Anticancer Activity : Preliminary studies indicate that derivatives containing piperidine structures can inhibit cancer cell proliferation. For instance, compounds similar to this structure have shown promising results in inhibiting arginase, which is implicated in tumor growth and immune evasion .

Enzyme Inhibition

Enzyme inhibition studies reveal that the compound may act as an inhibitor for various enzymes:

• Arginase Inhibition : Compounds with similar piperidine scaffolds demonstrated significant arginase inhibition, suggesting potential use in cancer treatment .
• Acetylcholinesterase Inhibition : Some derivatives have shown competitive inhibition against acetylcholinesterase (AChE), which could be beneficial in treating neurodegenerative diseases like Alzheimer's .

Study 1: Anticancer Potential

In a study focusing on the anticancer properties of piperidine-based compounds, researchers synthesized several derivatives and tested their effects on various cancer cell lines. The results indicated that compounds with a similar structure to the target compound exhibited IC50 values ranging from 5 to 20 µM against breast and prostate cancer cells, highlighting their potential as anticancer agents .

Study 2: Neuroprotective Effects

Another study investigated the neuroprotective effects of related compounds in models of neurodegeneration. The findings suggested that these compounds could reduce oxidative stress and inflammation in neuronal cells, with significant improvement in cell viability under induced stress conditions .

Data Summary

Biological Activity	IC50 Value (µM)	References
Arginase Inhibition	10 - 15
AChE Inhibition	5 - 12
Cancer Cell Proliferation Inhibition	5 - 20